Cas no 581813-06-1 (Isoquinoline, 3-chloro-5-isocyanato-)

3-Chloro-5-isocyanatoisoquinoline is a specialized heterocyclic compound featuring both chloro and isocyanato functional groups on an isoquinoline backbone. This structure offers versatile reactivity, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The chloro substituent enhances electrophilic substitution potential, while the isocyanato group provides a reactive site for nucleophilic addition, enabling the formation of ureas, carbamates, or polyurethane derivatives. Its rigid isoquinoline core contributes to stability and potential π-stacking interactions in molecular design. Suitable for controlled functionalization, this compound is valued in medicinal chemistry for scaffold diversification and in polymer science as a crosslinking agent. Handle with care due to the isocyanato group's sensitivity to moisture and reactivity.
Isoquinoline, 3-chloro-5-isocyanato- structure
581813-06-1 structure
Product Name:Isoquinoline, 3-chloro-5-isocyanato-
CAS No:581813-06-1
MF:C10H5ClN2O
MW:204.612500905991
CID:4048545
Update Time:2025-10-19

Isoquinoline, 3-chloro-5-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3-chloro-5-isocyanato-
    • Inchi: 1S/C10H5ClN2O/c11-10-4-8-7(5-12-10)2-1-3-9(8)13-6-14/h1-5H
    • InChI Key: RNCJHXICOPEMIX-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(N=C=O)=CC=C2)C=C(Cl)N=1

Isoquinoline, 3-chloro-5-isocyanato- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8758545-1.0g
3-chloro-5-isocyanatoisoquinoline
581813-06-1 95%
1.0g
$0.0 2023-01-05
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